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Compound of Interest

4,4-Diethoxy-N-methylbutan-1-
Compound Name: )
amine

Cat. No.: B018309

An In-depth Technical Guide to the Storage and Handling of 4,4-Diethoxy-N-methylbutan-1-
amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential storage and handling
procedures for 4,4-Diethoxy-N-methylbutan-1-amine (CAS No. 114094-45-0), a key
intermediate in pharmaceutical synthesis. Adherence to these guidelines is crucial for ensuring
laboratory safety, maintaining compound integrity, and achieving reliable experimental
outcomes.

Physicochemical and Safety Data

Proper storage and handling protocols are informed by the physicochemical properties and
inherent hazards of a substance. The following tables summarize key quantitative data for 4,4-
Diethoxy-N-methylbutan-1-amine and its close analog, 4,4-Diethoxy-N,N-dimethylbutan-1-
amine.

Table 1: Physicochemical Properties
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Property Value Source
Molecular Formula CoH21NO2 [1112]
Molecular Weight 175.27 g/mol [1][2]
Density 0.844 g/mL at 25 °C [3]
Refractive Index n20/D 1.421 [3]
Flash Point 69.9 °C (157.8 °F)
Appearance Clear Co.lourless to Pale )
Yellow Oil

Table 2: Storage and Incompatibility

Parameter Recommendation Source

Storage Temperature 2-8°C [41[5]

Keep in a dark place, under an
Storage Conditions inert atmosphere (e.g., Argon).  [1][5][6][7]
Moisture sensitive.

Polyethylene or polypropylene
Suitable Container Y ) Y el 5]
container.

- Avoid contamination of water,
Incompatibilities [5]
foodstuffs, feed or seed.

Health Hazard Information

4,4-Diethoxy-N-methylbutan-1-amine is a hazardous substance that requires careful handling
to prevent exposure. The primary hazards are summarized below.

Table 3;: GHS Hazard Statements
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Hazard Code Statement Source
H302 Harmful if swallowed [2][5]
H312 Harmful in contact with skin [5]
H314 Causes severe skin burns and 2]
eye damage

H318 Causes serious eye damage [5]
H332 Harmful if inhaled [5]
H335 May cause respiratory irritation  [2]

Experimental Protocols: Safe Handling and Use

While specific experimental protocols will vary based on the application, the following general
procedures should be strictly followed when handling 4,4-Diethoxy-N-methylbutan-1-amine in
a laboratory setting.

3.1. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[5]
e Hand Protection: Wear protective gloves (e.qg., nitrile rubber).[5]

o Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.[5]

o Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[5]
If ventilation is inadequate, use a suitable respirator.

3.2. General Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly and that a safety
shower and eyewash station are readily accessible.

o Ventilation: Conduct all work in a well-ventilated area, preferably within a certified chemical
fume hood.[5]
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» Dispensing: When transferring the liquid, avoid splashing or creating aerosols.

e Practices to Avoid: Do not eat, drink, or smoke in areas where the chemical is handled,
stored, or used.[5]

e Hygiene: Always wash hands thoroughly with soap and water after handling.[5] Work clothes
should be laundered separately.[5]

« Container Management: Keep containers securely sealed when not in use to prevent
exposure to moisture and air.[5] Ensure all containers are clearly labeled.[5]

3.3. Spill and Emergency Procedures
e Minor Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, contain and absorb the spill with an inert material such as sand,
earth, or vermiculite.[5]

o Place the absorbed material into a suitable, labeled container for waste disposal.[5]
o Clean the spill area thoroughly.

e Major Spills:
o Evacuate the area and move upwind.[5]

o Alert the appropriate emergency response team or fire brigade, informing them of the
location and nature of the hazard.[5]

o Prevent the spillage from entering drains, sewers, or water courses.[5]
o First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

o Inhalation: Remove the victim from the contaminated area to fresh air. If not breathing,
give artificial respiration. Seek medical attention.[5]

o Ingestion: Do not induce vomiting. Immediately give a glass of water. Never give anything
by mouth to an unconscious person. Seek immediate medical attention.[5]

Logical Workflow for Safe Handling

The following diagram illustrates the lifecycle of 4,4-Diethoxy-N-methylbutan-1-amine within
a laboratory setting, from procurement to disposal, highlighting critical safety and handling

checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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